4-Chloro-2-(4-chloro-3-methylphenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-2-(4-chloro-3-methylphenyl)benzoic acid
• InChI: InChI=1S/C14H10Cl2O2/c1-8-6-9(2-5-13(8)16)12-7-10(15)3-4-11(12)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: YQNDUKMKZRUQMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=C(C=CC(=C2)Cl)C(=O)O)Cl
• Molecular Formula: C14H10Cl2O2
• DSSTOX Substance ID: DTXSID00690405
• Molecular Weight: 281.1 g/mol
• CAS RN: 1261987-36-3

Description

4-Chloro-2-(4-chloro-3-methylphenyl)benzoic acid, 95% (abbreviated as 4-Cl-2-CMPBA) is a synthetic organic compound with a molecular formula of C13H10Cl2O2. It is a white, crystalline solid that is insoluble in water and has a melting point of about 168-171 °C. 4-Cl-2-CMPBA is used in scientific research as a reagent, catalyst, and intermediate in organic synthesis. It has been studied for its potential applications in the pharmaceutical industry, biochemistry, and other areas of scientific research.

Scientific Research Applications

4-Chloro-2-(4-chloro-3-methylphenyl)benzoic acid, 95% has been studied for its potential applications in a variety of scientific research fields. One application is in the field of organic synthesis, where it is used as a reagent and catalyst in organic reactions. It is also used as an intermediate in the synthesis of pharmaceuticals and other organic molecules. In addition, 4-Chloro-2-(4-chloro-3-methylphenyl)benzoic acid, 95% has been studied for its potential applications in biochemistry, where it has been used as a model compound to study the biochemical and physiological effects of various compounds.

Mechanism of Action

The mechanism of action of 4-Chloro-2-(4-chloro-3-methylphenyl)benzoic acid, 95% is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cytochrome P450, which is involved in the metabolism of drugs and other compounds. In addition, 4-Chloro-2-(4-chloro-3-methylphenyl)benzoic acid, 95% has been shown to interact with other molecules in the body, such as proteins and lipids, which may affect its mechanism of action.
Biochemical and Physiological Effects
4-Chloro-2-(4-chloro-3-methylphenyl)benzoic acid, 95% has been studied for its potential biochemical and physiological effects. In animal studies, it has been shown to inhibit the activity of enzymes involved in drug metabolism, such as cytochrome P450. In addition, 4-Chloro-2-(4-chloro-3-methylphenyl)benzoic acid, 95% has been shown to interact with other molecules in the body, such as proteins and lipids, which may affect its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

4-Chloro-2-(4-chloro-3-methylphenyl)benzoic acid, 95% has several advantages and limitations when used in laboratory experiments. One advantage is that it is a relatively inexpensive reagent, making it cost-effective for use in research. In addition, 4-Chloro-2-(4-chloro-3-methylphenyl)benzoic acid, 95% is relatively stable and can be used in a variety of reactions. However, it is important to note that 4-Chloro-2-(4-chloro-3-methylphenyl)benzoic acid, 95% can be toxic and should be handled with care.

Future Directions

There are several potential future directions for research involving 4-Chloro-2-(4-chloro-3-methylphenyl)benzoic acid, 95%. One potential direction is to further explore its potential applications in the pharmaceutical industry. Additionally, further research into its biochemical and physiological effects could provide insight into its potential therapeutic applications. Other potential directions for research include exploring its potential as a catalyst for organic reactions, as well as its potential as an intermediate in the synthesis of other organic compounds. Finally, further research into its toxicity and safety could help to identify potential risks associated with its use in laboratory experiments.

Synthesis Methods

4-Chloro-2-(4-chloro-3-methylphenyl)benzoic acid, 95% can be synthesized through several methods. One method involves the reaction of 4-chloro-3-methylphenol and benzoyl chloride in the presence of a strong base such as potassium or sodium hydroxide, followed by acidification of the reaction mixture with hydrochloric acid. Another method involves the reaction of 4-chloro-3-methylphenol and chloroacetic acid in the presence of a strong base such as potassium or sodium hydroxide, followed by acidification of the reaction mixture with hydrochloric acid.